N-[1-(2,6-difluorophenyl)sulfonyl-3-pyrrolidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide
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Overview
Description
N-[1-(2,6-difluorophenyl)sulfonyl-3-pyrrolidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide is a sulfonamide.
Scientific Research Applications
Antibacterial and Anti-inflammatory Applications
Research indicates that sulfonamides with a 1,4-benzodioxin ring, such as N-[1-(2,6-difluorophenyl)sulfonyl-3-pyrrolidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide, demonstrate notable antibacterial properties. These compounds have been synthesized and tested against various Gram-positive and Gram-negative bacterial strains. Their effectiveness is comparable to standard antibiotics like Ciprofloxacin. Additionally, some of these compounds have displayed significant inhibitory activity against the Lipoxygenase enzyme, suggesting potential anti-inflammatory applications (Abbasi et al., 2017).
Enzyme Inhibition for Therapeutic Applications
Sulfonamides with benzodioxane and acetamide moieties, including variants of N-[1-(2,6-difluorophenyl)sulfonyl-3-pyrrolidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide, have been synthesized and evaluated for their enzyme inhibitory potential. These compounds have shown substantial inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase (AChE), which is relevant for therapeutic applications in diseases like diabetes and Alzheimer's (Abbasi et al., 2019).
Diuretic and Antihypertensive Activities
Studies on sulfamoyl-2,3-dihydro-1,4-benzodioxins, a category that includes N-[1-(2,6-difluorophenyl)sulfonyl-3-pyrrolidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide, have shown that these compounds exhibit diuretic and antihypertensive activities, although these are less potent than trichloromethiazide. This research suggests potential applications in treating hypertension and related conditions (Itazaki et al., 1988).
Antimicrobial and Antifungal Agents
Sulfonamides containing the 1,4-benzodioxin moiety have been explored as promising antimicrobial and antifungal agents. Some synthesized compounds in this category have shown effective antibacterial and antifungal potential, with low hemolytic activity, which is crucial for their safe application as therapeutic agents (Abbasi et al., 2020).
properties
Product Name |
N-[1-(2,6-difluorophenyl)sulfonyl-3-pyrrolidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide |
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Molecular Formula |
C18H18F2N2O6S2 |
Molecular Weight |
460.5 g/mol |
IUPAC Name |
N-[1-(2,6-difluorophenyl)sulfonylpyrrolidin-3-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
InChI |
InChI=1S/C18H18F2N2O6S2/c19-14-2-1-3-15(20)18(14)30(25,26)22-7-6-12(11-22)21-29(23,24)13-4-5-16-17(10-13)28-9-8-27-16/h1-5,10,12,21H,6-9,11H2 |
InChI Key |
UUVMQFDPZIBODP-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CC1NS(=O)(=O)C2=CC3=C(C=C2)OCCO3)S(=O)(=O)C4=C(C=CC=C4F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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